4,8-Dichloro-5-fluoroquinoline
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Overview
Description
4,8-Dichloro-5-fluoroquinoline is a chemical compound with the molecular formula C9H4Cl2FN . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The molecular structure of 4,8-Dichloro-5-fluoroquinoline is represented by the InChI code: 1S/C9H4Cl2FN/c10-5-3-4-13-9-6 (11)1-2-7 (12)8 (5)9/h1-4H . This indicates that the compound contains a quinoline core with chlorine atoms at the 4th and 8th positions and a fluorine atom at the 5th position.Physical And Chemical Properties Analysis
4,8-Dichloro-5-fluoroquinoline is a solid at ambient temperature . It has a molecular weight of 216.04 .Scientific Research Applications
Chemical Synthesis
“4,8-Dichloro-5-fluoroquinoline” is used in the field of chemical synthesis . It’s a key component in the creation of various complex compounds, contributing to the development of new materials and substances .
Antibacterial Applications
Fluoroquinolones, a family of compounds that includes “4,8-Dichloro-5-fluoroquinoline”, are known for their antibacterial properties . They inhibit bacterial DNA-gyrase, which is essential for bacterial reproduction . This makes them effective against many strains of bacteria, including those resistant to other classes of antibacterials .
Antineoplastic Activity
Research studies have shown that certain derivatives of “4,8-Dichloro-5-fluoroquinoline” exhibit antineoplastic activity . These compounds have been found to be effective inhibitors of topoisomerase II in HeLa cells, a type of mammalian cancer cell .
Chromatography
“4,8-Dichloro-5-fluoroquinoline” is also used in chromatography, a laboratory technique for the separation of mixtures . Its unique properties make it useful in the development of new chromatographic methods .
Complex Formation with Metals
Fluoroquinolones, including “4,8-Dichloro-5-fluoroquinoline”, can form complexes with metals . These complexes have various applications, including in the field of materials science .
Life Science Research
In the field of life sciences, “4,8-Dichloro-5-fluoroquinoline” is used in various research applications . Its unique properties make it a valuable tool in the study of biological systems .
Mechanism of Action
Target of Action
4,8-Dichloro-5-fluoroquinoline is a type of fluoroquinolone . The primary targets of fluoroquinolones are bacterial enzymes, specifically DNA gyrase and topoisomerase IV . These enzymes are vital for bacterial DNA replication, transcription, repair, and recombination .
Mode of Action
Fluoroquinolones, including 4,8-Dichloro-5-fluoroquinoline, inhibit DNA synthesis by binding to the enzyme-DNA complex, stabilizing DNA strand breaks created by DNA gyrase and topoisomerase IV . This forms a ternary complex of the drug, enzyme, and DNA, which blocks the progress of the replication fork .
Biochemical Pathways
The action of 4,8-Dichloro-5-fluoroquinoline affects the DNA synthesis pathway in bacteria . By inhibiting DNA gyrase and topoisomerase IV, it prevents the supercoiling of DNA, an essential step in DNA replication . This disruption leads to the cessation of DNA replication and ultimately bacterial death .
Pharmacokinetics
They are metabolized in the liver and excreted via the kidneys . These properties contribute to their bioavailability and therapeutic efficacy .
Result of Action
The result of 4,8-Dichloro-5-fluoroquinoline’s action is the inhibition of bacterial growth and proliferation . By disrupting DNA synthesis, the compound prevents bacteria from replicating, leading to their eventual death . This makes 4,8-Dichloro-5-fluoroquinoline and other fluoroquinolones effective antibacterial agents .
Action Environment
The action of 4,8-Dichloro-5-fluoroquinoline, like other fluoroquinolones, can be influenced by various environmental factors. These include the pH and ion concentration of the environment, which can affect the compound’s absorption and distribution . Additionally, the presence of resistant bacterial strains can impact the efficacy of the compound .
Safety and Hazards
The compound is classified under the GHS07 hazard class . The associated hazard statements are H302+H312+H332;H315;H319;H335, indicating that it is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and eye irritation . The precautionary statements are P280;P301+P312, suggesting that protective gloves should be worn, and if swallowed, medical advice should be sought .
Future Directions
While specific future directions for 4,8-Dichloro-5-fluoroquinoline are not available, the broader class of quinolines has been extensively studied for their potential applications in medicine and other fields . The continued development of quinolines promises to fulfill many of the evolving clinical needs of patients with bacterial infections .
properties
IUPAC Name |
4,8-dichloro-5-fluoroquinoline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4Cl2FN/c10-5-3-4-13-9-6(11)1-2-7(12)8(5)9/h1-4H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBJHJXKPRAVFHN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1F)C(=CC=N2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4Cl2FN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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